Cas no 1467059-89-7 (1-(4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenyl)cyclobutanol)

• Product Name: 1-(4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenyl)cyclobutanol
• CAS No: 1467059-89-7
• MF: C₁₅H₂₁BO₃
• MW: 260.136444807053
• CID: 4937035
• Update Time: 2025-05-21

1-(4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenyl)cyclobutanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenyl)cyclobutanol
• 1-[4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]cyclobutanol
• 1-[4-(5,5-dimethyl-[1,3,2]dioxaborinan-2-yl)-phenyl]-cyclobutanol
• 1-[4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]cyclobutan-1-ol

• Inchi： 1S/C15H21BO3/c1-14(2)10-18-16(19-11-14)13-6-4-12(5-7-13)15(17)8-3-9-15/h4-7,17H,3,8-11H2,1-2H3
• InChI Key： DVQMIDRIAGZOMH-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC(B3OCC(C)(C)CO3)=CC=2)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 309
• Topological Polar Surface Area: 38.7

Additional information on 1-(4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenyl)cyclobutanol

Comprehensive Overview of 1-(4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenyl)cyclobutanol (CAS No. 1467059-89-7)

1-(4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenyl)cyclobutanol (CAS No. 1467059-89-7) is a boronic ester derivative that has garnered significant attention in pharmaceutical and materials science research. This compound features a cyclobutanol moiety linked to a phenyl ring substituted with a 5,5-dimethyl-1,3,2-dioxaborinane group, making it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions. Its unique structure enables applications in drug discovery, agrochemicals, and advanced material synthesis.

The growing interest in boronic acid derivatives like 1-(4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenyl)cyclobutanol stems from their stability and reactivity in organic transformations. Researchers frequently search for "boronic ester applications" or "Suzuki coupling reagents," highlighting the demand for efficient catalysts and intermediates. This compound’s CAS No. 1467059-89-7 is often queried in databases for its purity, synthesis protocols, and commercial availability, reflecting its industrial relevance.

In drug development, 1-(4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenyl)cyclobutanol serves as a key building block for bioactive molecules. Its boronate group facilitates carbon-carbon bond formation, a critical step in creating kinase inhibitors and anti-inflammatory agents. Recent studies on "boron in medicinal chemistry" underscore its role in enhancing drug bioavailability and target specificity. The compound’s cyclobutanol ring also contributes to conformational rigidity, improving binding affinity in protein-ligand interactions.

Material scientists leverage this compound for designing organic electronic materials. Its aromatic-boronate hybrid structure aligns with trends in "OLED intermediate synthesis" and "polymeric semiconductors," addressing the need for high-performance optoelectronic components. The 5,5-dimethyl-1,3,2-dioxaborinane unit enhances thermal stability, a sought-after property in device fabrication under extreme conditions.

Environmental and regulatory considerations further drive interest in CAS No. 1467059-89-7. Queries like "green chemistry boronic esters" reflect the shift toward sustainable synthesis methods. This compound’s low toxicity and compatibility with aqueous systems position it as an eco-friendly alternative to traditional organometallic reagents.

Analytical characterization of 1-(4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenyl)cyclobutanol involves advanced techniques such as NMR spectroscopy and HPLC. Researchers often seek "boronate NMR peaks" or "HPLC methods for boronates" to ensure quality control. The compound’s distinct spectral signatures aid in precise identification and purity assessment.

In summary, 1-(4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenyl)cyclobutanol (CAS No. 1467059-89-7) bridges multiple scientific disciplines. Its dual functionality as a pharmaceutical intermediate and material precursor, combined with its alignment with green chemistry principles, ensures its prominence in contemporary research. As innovation in boron chemistry accelerates, this compound will remain pivotal in addressing challenges across healthcare and technology sectors.